molecular formula C14H27BrO2 B3056559 Ethyl 12-bromododecanoate CAS No. 72338-48-8

Ethyl 12-bromododecanoate

Cat. No. B3056559
CAS RN: 72338-48-8
M. Wt: 307.27 g/mol
InChI Key: DYFVMVODIGRODW-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

CH3-(CH2)10-COOC2H5    |    Br 

Scientific Research Applications

Synthesis and Chemical Research

Ethyl 12-bromododecanoate is utilized in various chemical synthesis processes. For instance, it serves as an intermediate in the preparation of n-alkanes with terminal dipolar substituents, as demonstrated in the synthesis of 12-nitrododecanol and other related compounds (Ainscow et al., 1987). Furthermore, it plays a role in the study of bromine atom-transfer radical addition in aqueous media, highlighting the solvent effects on radical addition reactions (Yorimitsu et al., 2001).

Educational Context

In educational settings, this compound is used as a case study in chemistry classes to encourage students to engage in research-oriented learning. It serves as a material for class discussions and group activities, helping students understand research methods and chemical properties (Han Li-rong, 2010).

Synthesis of Vitamin E Analogues

The compound is instrumental in synthesizing vitamin E analogues, like α-tocopherol. For example, ethyl [1-13C]-bromoacetate, a related compound, is used in the production of ethyl [1-13C]-tocopheryl acetate, an important form of vitamin E (Sakamoto et al., 1992).

Surface Chemistry and Molecular Interactions

Studies on the packing of similar compounds like Br(CH2)11COOH on graphite surfaces provide insights into molecular interactions and surface chemistry. These findings are crucial in understanding the conformation and behavior of such molecules at solid-liquid interfaces (Fang et al., 1998).

Future Directions

: ACE Biolabs - Ethyl 12-bromododecanoate : MilliporeSigma - this compound : ChemicalBook - 12-溴十二烷酸乙酯

properties

IUPAC Name

ethyl 12-bromododecanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H27BrO2/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11-13-15/h2-13H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYFVMVODIGRODW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CCCCCCCCCCCBr
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H27BrO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70597270
Record name Ethyl 12-bromododecanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70597270
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

307.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

72338-48-8
Record name Ethyl 12-bromododecanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70597270
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

In a 100 mL two-neck flask with a reflux condenser and magnetic anchor, under a static head of nitrogen, ethyl 12-hydroxydodecanoate (1.65 g, 6.7 mmol) is dissolved in dichloromethane (20 mL). PPh3 (1.93 g, 7.4 mmol) and NBS (1.6 g, 7.0 mmol) are added. The mixture is left stirring under reflux conditions for 24 hours. It is concentrated in the Rotavapor and the product is purified with column chromatography on silica gel with an eluant mixture of petroleum ether/ethyl acetate 5/1. 1.92 g (yield=92%) of ethyl 12-bromododecanoate are isolated as a light yellowish oil.
Name
ethyl 12-hydroxydodecanoate
Quantity
1.65 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
1.93 g
Type
reactant
Reaction Step Two
Name
Quantity
1.6 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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